Cas no 374063-89-5 (Benzoicacid, 3-nitro-2-(1-piperazinyl)-)

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Properties
Names and Identifiers
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- Benzoicacid, 3-nitro-2-(1-piperazinyl)-
- 3-NITRO-2-PIPERAZIN-1-YLBENZOIC ACID
- 3-nitro-2-(piperazin-1-yl)benzoic acid
- 3-nitro-2-piperazinylbenzoic acid
- AKOS005254224
- DTXSID10377972
- BFBIXTPJJSLRIX-UHFFFAOYSA-N
- 2,2 inverted exclamation mark -Anhydrocytidine
- MFCD06245327
- 374063-89-5
-
- MDL: MFCD06245327
- InChIKey: BFBIXTPJJSLRIX-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13N3O4/c15-11(16)8-2-1-3-9(14(17)18)10(8)13-6-4-12-5-7-13/h1-3,12H,4-7H2,(H,15,16)
- SMILES: [N+](C1=CC=CC(C(O)=O)=C1N1CCNCC1)([O-])=O
Computed Properties
- Exact Mass: 251.09100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 251.09060590g/mol
- Heavy Atom Count: 18
- Complexity: 325
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.5
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- LogP: 1.61960
- PSA: 98.39000
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Security Information
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB233914-1 g |
3-Nitro-2-piperazin-1-ylbenzoic acid |
374063-89-5 | 1g |
€542.30 | 2023-04-27 | ||
Matrix Scientific | 204701-1g |
3-Nitro-2-piperazin-1-ylbenzoic acid |
374063-89-5 | 1g |
$329.00 | 2023-09-10 |
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Related Literature
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Vernon C. Gibson,Carl Redshaw,Mark R. J. Elsegood New J. Chem., 2002,26, 16-19
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Luciano Carlos,Brian W. Pedersen,Peter R. Ogilby,Daniel O. Mártire Photochem. Photobiol. Sci., 2011,10, 1080-1086
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Seigo Araki,Masayoshi Nakano,Fumiko Sunaga,Mitsuru Hattori,Masahiro Nakano,Takeharu Nagai Analyst, 2020,145, 667-674
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Mònica Soler,Wolfgang Wernsdorfer,Ziming Sun,John C. Huffman,David N. Hendrickson,George Christou Chem. Commun., 2003, 2672-2673
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Yue Yu,Ruiyang Zhao,Changjiang Zhou,Xiaoyi Sun,Shizhao Wang,Yu Gao,Weijun Li,Ping Lu,Bing Yang,Cheng Zhang Chem. Commun., 2019,55, 977-980
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Jaya Pal,Mainak Ganguly,Soumen Dutta,Chanchal Mondal,Yuichi Negishi,Tarasankar Pal CrystEngComm, 2014,16, 883-893
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Leslie J. Loh,Gayan C. Bandara,Genevieve L. Weber,Vincent T. Remcho Analyst, 2015,140, 5501-5507
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Tao Wu,Lei Sun,Rui-Xia Yang,Lei Jiang,Tian-Jun Wang,Rui-Feng Lu,Wei-Qiao Deng RSC Adv., 2017,7, 35175-35180
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Vitaly A. Osyanin,Dmitry V. Osipov,Irina A. Semenova,Kirill S. Korzhenko,A. V. Lukashenko,Oleg P. Demidov,Yuri N. Klimochkin RSC Adv., 2020,10, 34344-34354
